Cas no 2228598-00-1 (2-1-(1-methyl-1H-imidazol-4-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(1-methyl-1H-imidazol-4-yl)cyclopropylethan-1-amine
• CAS No: 2228598-00-1
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6318279
• PubChem ID: 165717190
• Update Time: 2025-08-01

2-1-(1-methyl-1H-imidazol-4-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-methyl-1H-imidazol-4-yl)cyclopropylethan-1-amine
• 2-[1-(1-methyl-1H-imidazol-4-yl)cyclopropyl]ethan-1-amine
• EN300-1786818
• 2228598-00-1

• Inchi： 1S/C9H15N3/c1-12-6-8(11-7-12)9(2-3-9)4-5-10/h6-7H,2-5,10H2,1H3
• InChI Key： ZONUZIPSEQSZLS-UHFFFAOYSA-N
• SMILES： N1=CN(C)C=C1C1(CCN)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-1-(1-methyl-1H-imidazol-4-yl)cyclopropylethan-1-amine

2-(1-Methyl-1H-Imidazol-4-Yl)Cyclopropylethan-1-Amine: A Comprehensive Overview

2-(1-Methyl-1H-imidazol-4-yl)cyclopropylethan-1-amine is a chemical compound with the CAS number 2228598-00-1. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, particularly in pharmaceutical research. The molecule consists of a cyclopropyl group fused with an imidazole ring, which is further substituted with a methyl group and an amine functional group. This combination of structural elements contributes to its intriguing chemical behavior and reactivity.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery, particularly in the development of neuroprotective agents and anti-inflammatory drugs. The presence of the cyclopropyl group in this compound adds another layer of complexity, as it introduces strain and reactivity that can be harnessed for specific biological interactions. Researchers have explored the potential of this compound in modulating neurotransmitter systems, particularly those involving dopamine and serotonin, which are critical for regulating mood and cognitive functions.

The synthesis of 2-(1-methyl-1H-imidazol-4-yl)cyclopropylethan-1-amine involves a multi-step process that typically begins with the preparation of the imidazole ring. This is followed by alkylation to introduce the cyclopropyl group and subsequent amine functionalization. The reaction conditions, including temperature, solvent, and catalysts, play a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of pharmacological activity, this compound has shown promise in preclinical studies as a potential antidepressant and anxiolytic agent. Its ability to interact with specific receptors, such as the 5-HT receptor, suggests that it could be developed into a novel therapeutic for treating mood disorders. Additionally, studies have indicated that this compound may possess anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and neuroinflammation.

The structural uniqueness of 2-(1-methyl-1H-imidazol-4-yl)cyclopropylethan-1-amine also makes it an interesting subject for exploring novel chemical reactions. The strained cyclopropane ring is known to undergo various types of ring-opening reactions under specific conditions, which can lead to the formation of diverse products with potential applications in organic synthesis. Researchers have investigated its reactivity under thermal, photochemical, and catalytic conditions, uncovering new pathways for synthesizing complex molecules.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential for its safe use and disposal. Recent research has focused on assessing its biodegradability under different environmental conditions, as well as its potential toxicity to aquatic organisms. These studies are critical for ensuring that any future applications of this compound are sustainable and environmentally friendly.

In conclusion, 2-(1-methyl-1H-imidazol-4-yl)cyclopropylethan-1-amine (CAS No 2228598-00-1) is a versatile compound with significant potential in pharmaceutical research and organic synthesis. Its unique structure and reactivity make it a valuable tool for developing new drugs and chemical processes. As research continues to uncover its full range of applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and addressing unmet medical needs.